2-(4-Chlorophenoxy)-1-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H19ClFN3O3/c22-16-3-7-18(8-4-16)28-13-19(27)26-11-9-15(10-12-26)21-25-24-20(29-21)14-1-5-17(23)6-2-14/h1-8,15H,9-13H2
• InChI Key: MPESAYXQUGFCRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C3=CC=C(C=C3)F)C(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C21H19ClFN3O3
• Molecular Weight: 415.8 g/mol
• CAS No.: 1209224-50-9

Description

2-(4-Chlorophenoxy)-1-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H19ClFN3O3 and its molecular weight is 415.85. The purity is usually 95%.
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Scientific Research Applications

Various Biological Activities

Coumarin and oxadiazole derivatives possess a wide range of biological activities. Coumarins, with a 1,2-benzopyrone ring system, and oxadiazoles, a heterocyclic compound containing an oxygen atom and two nitrogen atoms, have shown potential in drug synthesis. Specifically, coumarins exhibit anti-diabetic, anti-viral, anti-microbial, anti-cancer, anti-oxidant, anti-parasitic, anti-helminthic, anti-proliferative, anti-convulsant, anti-inflammatory, and antihypertensive activities. Oxadiazole derivatives have been noted for their antimicrobial, anticancer, and anti-inflammatory activities, making them candidates for drug development (Jalhan et al., 2017).

Antitubercular Activity

Derivatives of 1,3,4-oxadiazole have been evaluated for their anti-tubercular activity against various strains of M. tuberculosis. Certain derivatives displayed in vitro efficacy comparable to standard drugs used for tuberculosis treatment. This highlights the potential of these derivatives in designing new leads for anti-tuberculosis compounds, providing a basis for the rational design of new drugs (Asif, 2014).

Therapeutic Worth of 1,3,4-Oxadiazole Compounds

1,3,4-Oxadiazole-based derivatives have been a focal point in medicinal chemistry due to their effective binding with different enzymes and receptors in biological systems. These compounds have exhibited a wide range of medicinal properties, including anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, antiviral, and other medicinal agents. The significance of these compounds in new drug development is underscored by their extensive use in the treatment of various ailments and their contribution to substantial development value (Verma et al., 2019).